Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate

• IUPAC Name: methyl 3-hydroxy-4-nitrothiophene-2-carboxylate
• InChI: InChI=1S/C6H5NO5S/c1-12-6(9)5-4(8)3(2-13-5)7(10)11/h2,8H,1H3
• InChI Key: SWWYFSVAMWJJTO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=CS1)[N+](=O)[O-])O
• Molecular Formula: C6H5NO5S
• Molecular Weight: 203.17 g/mol

Description

Methyl 3-hydroxy-4-nitrothiophene-2-carboxylate is a chemical compound with the molecular formula C6H5NO5S. It has a molecular weight of 203.18g/mol. The IUPAC name for this compound is methyl 3-hydroxy-4-nitro-2-thiophenecarboxylate.

Synthesis Analysis

The synthesis of this compound involves the nitration of methyl-3-hydroxythiophene-2-carboxylate. This process yields two products, the lower melting of which was previously thought to be the 4- (3) and the other the 5-isomer (2); these assignments have been reversed on the basis of carbon-13 NMR.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H5NO5S/c1-12-6(9)5-4(8)3(2-13-5)7(10)11/h2,8H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a three-dimensional model.

Chemical Reactions Analysis

The nitration of methyl-3-hydroxythiophene-2-carboxylate furnishes two products. The revised structures have been confirmed both by O to N acyl migrations and by the preparation of the first examples (20) and (23) of the thieno[3,4-b][1,4]oxazine ring system from derivatives of the 4-nitro isomer.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a refrigerator to maintain its stability.

Scientific Research Applications

• Chemistry and Derivatives : The nitration of methyl-3-hydroxythiophene-2-carboxylate leads to products that have applications in creating new chemical structures. For example, it helps in the preparation of the thieno[3,4-b][1,4]oxazine ring system, which has potential applications in medicinal chemistry and material science (Barker et al., 2001).

• Synthesis Processes : The compound can be used in the synthesis of other complex molecules. For instance, its condensation with other compounds has been studied for the synthesis of azodiester, which is useful in various synthetic chemistry applications (Glover et al., 2013).

• Catalysis in Substitution Reactions : It is involved in catalysis for aromatic nucleophilic substitution reactions, indicating its utility in organic synthesis (Consiglio et al., 1981).

• Synthetic Applications : The compound is used in the synthesis of 1-amino-4-methylthio-2-nitro-1,3-butadienes, which are important in various chemical synthesis processes (Surange et al., 1997).

• Role in Thorpe Reaction : It is used in the Thorpe cyclization process, constructing synthetically important derivatives. This application is significant in pharmaceutical chemistry and synthesis of bioactive compounds (Shah, 2011).

• Crystal Structure Analysis : Studies have been conducted on the crystal structure of derivatives of this compound, which is crucial for understanding its chemical properties and potential applications in material science (Alizadeh, 2005).

• Antitumor Agents : Research has been done on isotopically efficient syntheses of nitrothiophenecarboxamides from derivatives of this compound, which have interests as potential antitumor agents (Shinkwin & Threadgill, 1996).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statement P261 advises avoiding breathing dust/fume/gas/mist/vapors/spray.